![molecular formula C8H10BrNO B2919109 1-(5-Bromo-3,6-dihydro-2H-pyridin-1-yl)prop-2-en-1-one CAS No. 2008140-78-9](/img/structure/B2919109.png)
1-(5-Bromo-3,6-dihydro-2H-pyridin-1-yl)prop-2-en-1-one
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Overview
Description
The compound “1-(5-Bromo-3,6-dihydro-2H-pyridin-1-yl)prop-2-en-1-one” is a complex organic molecule that contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom . The pyridine ring is substituted with a bromine atom at the 5-position and a prop-2-en-1-one group at the 1-position .
Synthesis Analysis
While specific synthesis methods for this compound are not available, it might be synthesized using methods similar to those used for other pyridine derivatives . These methods often involve reactions such as nucleophilic substitution, where a bromine atom might be introduced, and condensation reactions, where the prop-2-en-1-one group might be formed .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a planar structure due to the presence of the pyridine ring, with the bromine atom and prop-2-en-1-one group extending out from this plane .Chemical Reactions Analysis
The chemical reactions of this compound would be influenced by the functional groups present in its structure. The bromine atom might be susceptible to nucleophilic substitution reactions, while the prop-2-en-1-one group might undergo addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar nature of the pyridine ring and the bromine atom .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(5-bromo-3,6-dihydro-2H-pyridin-1-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO/c1-2-8(11)10-5-3-4-7(9)6-10/h2,4H,1,3,5-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNEBSCLSKFIPST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCC=C(C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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